Cas no 1260790-43-9 (2,4-Difluoro-5-nitrobenzyl bromide)

• Product Name: 2,4-Difluoro-5-nitrobenzyl bromide
• CAS No: 1260790-43-9
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 4583335
• Update Time: 2025-06-08

2,4-Difluoro-5-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-nitrobenzyl bromide

• Inchi： 1S/C7H4BrF2NO2/c8-3-4-1-7(11(12)13)6(10)2-5(4)9/h1-2H,3H2
• InChI Key： UBBBJTQIYVTWQJ-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC([N+]([O-])=O)=C(F)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,4-Difluoro-5-nitrobenzyl bromide

Introduction to 2,4-Difluoro-5-nitrobenzyl bromide (CAS No. 1260790-43-9)

2,4-Difluoro-5-nitrobenzyl bromide, with the chemical identifier CAS No. 1260790-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of both fluorine and nitro substituents on a benzene ring, which endows it with unique electronic and steric properties. The introduction of bromine at the benzylic position further enhances its utility as a synthetic intermediate, particularly in the construction of more complex molecular architectures.

The structural motif of 2,4-Difluoro-5-nitrobenzyl bromide makes it a valuable building block in organic synthesis. The electron-withdrawing nature of the nitro group and the electron-donating effect of the fluorine atoms create a delicate balance that influences its reactivity in various chemical transformations. This compound is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, where it serves as a precursor for introducing aryl or heteroaryl groups into larger molecules. The benzylic bromide moiety is particularly amenable to palladium-catalyzed reactions, enabling the formation of carbon-carbon bonds under mild conditions.

In recent years, there has been growing interest in the application of 2,4-Difluoro-5-nitrobenzyl bromide in the development of novel pharmaceutical agents. The nitroaromatic scaffold is well-documented for its biological activity, and modifications at specific positions on the ring can lead to compounds with enhanced potency and selectivity. For instance, studies have shown that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory properties. The fluorine substituents play a crucial role in modulating these biological effects by influencing metabolic stability and binding affinity to target proteins.

One notable area where 2,4-Difluoro-5-nitrobenzyl bromide has found utility is in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By serving as a key intermediate in constructing kinase inhibitor molecules, this compound contributes to the development of targeted therapies that can modulate these pathways effectively. The ability to precisely functionalize the benzene ring allows for the creation of inhibitors with high specificity for particular kinases, thereby minimizing off-target effects.

The electronic properties of 2,4-Difluoro-5-nitrobenzyl bromide also make it an attractive candidate for materials science applications. Fluorinated aromatic compounds are known for their high charge carrier mobility and thermal stability, making them suitable for use in organic electronics such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The nitro group further enhances these properties by providing additional conjugation pathways within the molecular structure. Researchers have explored its potential as a component in charge transport layers and emissive materials, demonstrating its versatility beyond traditional pharmaceutical applications.

From a synthetic chemistry perspective, 2,4-Difluoro-5-nitrobenzyl bromide offers unique challenges and opportunities. The presence of multiple reactive sites—fluorine atoms, a nitro group, and a benzylic bromide—requires careful consideration during synthetic planning to achieve desired products without unintended side reactions. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to optimize its utilization in multi-step syntheses. These methodologies not only improve yield but also enhance scalability for industrial applications.

The latest research highlights several innovative applications of 2,4-Difluoro-5-nitrobenzyl bromide that underscore its importance in modern chemistry. For example, studies have demonstrated its use as a precursor in the synthesis of metal-organic frameworks (MOFs), where its aromatic structure contributes to the stability and porosity of these materials. Additionally, it has been employed in the development of luminescent probes for biochemical assays, leveraging its ability to undergo selective transformations under specific conditions.

In conclusion,2,4-Difluoro-5-nitrobenzyl bromide (CAS No. 1260790-43-9) is a multifaceted compound with broad utility across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features enable diverse applications ranging from drug development to advanced materials design. As research continues to uncover new methodologies and applications for this compound,2,4-Difluoro-5-nitrobenzyl bromide is poised to remain a cornerstone in scientific innovation.